Cas no 123413-30-9 (Benzene, 2,4-dimethyl-1-(trichloromethyl)-)

• Product Name: Benzene, 2,4-dimethyl-1-(trichloromethyl)-
• CAS No: 123413-30-9
• MF: C₉H₉Cl₃
• MW: 223.5267598629
• CID: 1218276
• PubChem ID: 14290474
• Update Time: 2025-04-20

Benzene, 2,4-dimethyl-1-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dimethyl-1-(trichloromethyl)-
• 2,4-dimethyl-1-(trichloromethyl)benzene
• 2,4-dimethylbenzotrichloride
• Benzene,2,4-dimethyl-1-(trichloromethyl)
• DTXSID40558510
• 123413-30-9

• Inchi： 1S/C9H9Cl3/c1-6-3-4-8(7(2)5-6)9(10,11)12/h3-5H,1-2H3
• InChI Key： PLXYUWIGQSPQDQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C)=CC=1C)(Cl)Cl

Computed Properties

• Exact Mass: 221.97700
• Monoisotopic Mass: 221.976983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.13010